Cas no 1934862-03-9 (2-Butyl-2-methylazetidine)

• Product Name: 2-Butyl-2-methylazetidine
• CAS No: 1934862-03-9
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 5697438
• PubChem ID: 131112034
• Update Time: 2025-07-01

2-Butyl-2-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 2-Butyl-2-methylazetidine
• EN300-1297107
• 1934862-03-9
• Azetidine, 2-butyl-2-methyl-

• Inchi： 1S/C8H17N/c1-3-4-5-8(2)6-7-9-8/h9H,3-7H2,1-2H3
• InChI Key： IBBKXORTRXPKNY-UHFFFAOYSA-N
• SMILES： N1CCC1(C)CCCC

Computed Properties

• Exact Mass: 127.136099547g/mol
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 90.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.815±0.06 g/cm3(Predicted)
• Boiling Point: 154.7±8.0 °C(Predicted)
• pka: 11.40±0.40(Predicted)

Additional information on 2-Butyl-2-methylazetidine

Comprehensive Overview of 2-Butyl-2-methylazetidine (CAS No. 1934862-03-9): Properties, Applications, and Industry Insights

2-Butyl-2-methylazetidine (CAS No. 1934862-03-9) is a specialized organic compound belonging to the azetidine class, characterized by its unique four-membered nitrogen-containing ring structure. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for synthesizing bioactive molecules. The 2-butyl-2-methylazetidine structure offers steric and electronic properties that make it valuable for modulating drug solubility, bioavailability, and target specificity.

In recent years, the demand for azetidine derivatives like 2-Butyl-2-methylazetidine has surged, driven by trends in drug discovery for neurological disorders and metabolic diseases. Researchers frequently search for "azetidine synthesis methods" or "1934862-03-9 applications," reflecting growing interest in its synthetic utility. The compound’s CAS 1934862-03-9 serves as a critical identifier for regulatory compliance and material safety documentation across global supply chains.

From a chemical perspective, 2-Butyl-2-methylazetidine exhibits notable stability under ambient conditions, with a boiling point and polarity profile that facilitate its use in catalytic reactions. Its methyl and butyl substituents influence lipophilicity, a feature exploited in the design of prodrugs and membrane-permeable therapeutics. Industry forums often discuss "azetidine ring functionalization" or "1934862-03-9 suppliers," highlighting its commercial relevance.

The compound’s role in green chemistry initiatives aligns with contemporary sustainability goals. Innovations in solvent-free synthesis and catalytic hydrogenation methods have reduced the environmental footprint of producing 2-Butyl-2-methylazetidine. Searches for "eco-friendly heterocyclic compounds" or "biodegradable nitrogen scaffolds" underscore this alignment with market priorities.

Analytical characterization of CAS 1934862-03-9 typically involves GC-MS, NMR, and HPLC techniques to ensure purity, particularly for pharmaceutical-grade batches. Quality control protocols for 2-butyl-2-methylazetidine purity are stringent, addressing concerns about byproducts or isomers that could affect downstream applications.

Emerging studies explore 2-Butyl-2-methylazetidine as a precursor for corrosion inhibitors and specialty polymers, expanding its industrial utility beyond life sciences. Patent databases reveal growing IP activity around "azetidine-based materials," signaling competitive R&D landscapes. The compound’s compatibility with polymerization catalysts makes it a candidate for high-performance coatings.

Regulatory frameworks classify 1934862-03-9 under standard organic compound guidelines, with no restrictive classifications. Safety data sheets emphasize standard organic lab precautions, though its low acute toxicity profile supports handling in controlled environments. Queries like "2-methylazetidine safety" or "CAS 1934862-03-9 storage" reflect user focus on operational best practices.

Market projections for azetidine derivatives indicate steady growth, with 2-Butyl-2-methylazetidine positioned as a niche but high-value intermediate. Suppliers increasingly offer customizable quantities, responding to demand patterns from contract research organizations and academic institutions investigating "nitrogen heterocycles drug design."

In summary, 2-Butyl-2-methylazetidine (CAS No. 1934862-03-9) represents a convergence of synthetic innovation and applied research. Its structural features and adaptable chemistry continue to inspire cross-disciplinary applications, from medicinal chemistry to advanced material science, ensuring its prominence in contemporary organic chemistry discourse.